Cas no 853997-31-6 (D-Glucaric acid, 3,4,5-tris[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] 2-[(3S)-3-hydroxybutanoate] (9CI, ACI))

• Product Name: D-Glucaric acid, 3,4,5-tris[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] 2-[(3S)-3-hydroxybutanoate] (9CI, ACI)
• CAS No: 853997-31-6
• MF: C₃₇H₃₄O₁₉
• MW: 782.654472827911
• CID: 4670429
• Update Time: 2024-10-26

D-Glucaric acid, 3,4,5-tris[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] 2-[(3S)-3-hydroxybutanoate] (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• Edelweiss acid
• Leontopodic acid
• Leontopodic acid A
• D-Glucaric acid, 3,4,5-tris[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] 2-[(3S)-3-hydroxybutanoate]
• D-Glucaric acid, 3,4,5-tris[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate] 2-[(3S)-3-hydroxybutanoate] (9CI, ACI)

• Inchi： 1S/C37H34O19/c1-18(38)14-31(48)56-35(37(51)52)33(54-29(46)12-6-20-3-9-23(40)26(43)16-20)32(53-28(45)11-5-19-2-8-22(39)25(42)15-19)34(36(49)50)55-30(47)13-7-21-4-10-24(41)27(44)17-21/h2-13,15-18,32-35,38-44H,14H2,1H3,(H,49,50)(H,51,52)/b11-5+,12-6+,13-7+/t18-,32-,33-,34-,35+/m0/s1
• InChI Key： FJCOTRVRFQSFDP-YVFVATBNSA-N
• SMILES： C(O)(=O)[C@H](OC(=O)C[C@@H](O)C)[C@@H](OC(=O)/C=C/C1=CC=C(O)C(O)=C1)[C@H](OC(=O)/C=C/C1=CC=C(O)C(O)=C1)[C@H](OC(=O)/C=C/C1=CC=C(O)C(O)=C1)C(O)=O

Experimental Properties

• Density: 1.589±0.06 g/cm3(Predicted)
• Melting Point: 165-168 °C (decomp)
• Boiling Point: 1143.6±65.0 °C(Predicted)
• pka: 1.41±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives